Cas no 2172527-58-9 (3-({1-({(9H-fluoren-9-yl)methoxycarbonyl}amino)methylcycloheptyl}formamido)propanoic acid)

• Product Name: 3-({1-({(9H-fluoren-9-yl)methoxycarbonyl}amino)methylcycloheptyl}formamido)propanoic acid
• CAS No: 2172527-58-9
• MF: C₂₇H₃₂N₂O₅
• MW: 464.553387641907
• CID: 6570688
• PubChem ID: 165502631
• Update Time: 2025-08-05

3-({1-({(9H-fluoren-9-yl)methoxycarbonyl}amino)methylcycloheptyl}formamido)propanoic acid Chemical and Physical Properties

Names and Identifiers

• 3-({1-({(9H-fluoren-9-yl)methoxycarbonyl}amino)methylcycloheptyl}formamido)propanoic acid
• EN300-1495260
• 2172527-58-9
• 3-({1-[({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)methyl]cycloheptyl}formamido)propanoic acid

• Inchi： 1S/C27H32N2O5/c30-24(31)13-16-28-25(32)27(14-7-1-2-8-15-27)18-29-26(33)34-17-23-21-11-5-3-9-19(21)20-10-4-6-12-22(20)23/h3-6,9-12,23H,1-2,7-8,13-18H2,(H,28,32)(H,29,33)(H,30,31)
• InChI Key： XJWIIJXWZXPURN-UHFFFAOYSA-N
• SMILES： O=C(C1(CNC(=O)OCC2C3C=CC=CC=3C3=CC=CC=C23)CCCCCC1)NCCC(=O)O

Computed Properties

• Exact Mass: 464.23112213g/mol
• Monoisotopic Mass: 464.23112213g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 34
• Rotatable Bond Count: 9
• Complexity: 696
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.3
• Topological Polar Surface Area: 105Ų

Additional information on 3-({1-({(9H-fluoren-9-yl)methoxycarbonyl}amino)methylcycloheptyl}formamido)propanoic acid

3-({1-({(9H-fluoren-9-yl)methoxycarbonyl}amino)methylcycloheptyl}formamido)propanoic Acid: A Comprehensive Overview

The compound with CAS No 2172527-58-9, known as 3-({1-({(9H-fluoren-9-yl)methoxycarbonyl}amino)methylcycloheptyl}formamido)propanoic acid, is a highly specialized molecule with significant applications in the fields of organic chemistry and pharmaceutical research. This compound is notable for its complex structure, which includes a fluorenylmethoxycarbonyl (Fmoc) group, a cycloheptyl ring, and a formamide moiety. The combination of these functional groups makes it a versatile building block in the synthesis of advanced chemical compounds.

The Fmoc group, derived from 9H-fluoren-9-yl methoxycarbonyl, is widely recognized as a protecting group in peptide synthesis. Its presence in this compound underscores its potential role in the development of bioactive molecules and therapeutic agents. Recent studies have highlighted the importance of Fmoc-containing compounds in drug delivery systems, where they play a critical role in controlling the release of active pharmaceutical ingredients.

The cycloheptyl ring within the molecule contributes to its structural stability and enhances its compatibility with biological systems. This feature is particularly advantageous in the design of drugs that require prolonged residence time within the body. Moreover, the formamide group introduces hydrogen bonding capabilities, which are essential for interactions with biological targets such as enzymes and receptors.

Recent advancements in synthetic chemistry have enabled the efficient synthesis of this compound through a combination of coupling reactions and protecting group strategies. Researchers have reported optimized protocols that minimize side reactions and maximize yield, making this compound more accessible for large-scale production. These methods have been documented in leading journals, showcasing the compound's potential for industrial applications.

In terms of applications, 3-({1-({(9H-fluoren-9-yl)methoxycarbonyl}amino)methylcycloheptyl}formamido)propanoic acid has been explored as a precursor for peptide-based drugs and biologically active molecules. Its ability to act as a versatile linker makes it an invaluable tool in medicinal chemistry. Additionally, its compatibility with various coupling agents has facilitated its use in the construction of complex molecular architectures.

Emerging research has also focused on the use of this compound in materials science, particularly in the development of advanced polymers and coatings. Its unique combination of functional groups allows for tailored properties such as improved adhesion, flexibility, and resistance to environmental factors.

In conclusion, CAS No 2172527-58-9 represents a cutting-edge molecule with diverse applications across multiple disciplines. Its intricate structure and functional groups make it a cornerstone in modern chemical research, paving the way for innovative solutions in drug development and materials science.